Cas no 338748-48-4 (3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one)

• Product Name: 3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one
• CAS No: 338748-48-4
• CID: 4647504
• Update Time: 2025-10-28

3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one

3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one: A Comprehensive Overview

The compound with CAS No 338748-48-4 is a complex organic molecule known as 3,3,7,8-Tetramethyl-11-(3-methyl-2-thienyl)-2,3,4,5,10,11-hexahydro-1H-dibenzob,e¹,₄diazepin-one. This molecule belongs to the class of dibenzodiazepines and is characterized by its unique structural features and potential applications in various fields of chemistry and pharmacology.

The name of the compound is derived from its structural components. The dibenzodiazepine core consists of two benzene rings fused with a diazepine ring system. The substituents include four methyl groups at positions 3 and 8 (tetramethyl), a thienyl group at position 11 (specifically a 3-methylthienyl group), and the ketone group at position 1 (as indicated by the "-one" suffix). These substituents contribute to the molecule's stability and reactivity.

Recent studies have highlighted the potential of this compound in drug design. Its rigid structure and functional groups make it a promising candidate for targeting specific biological pathways. For instance, research has shown that dibenzodiazepines like this compound can interact with certain G-protein coupled receptors (GPCRs), making them potential leads for developing new pharmaceutical agents.

In terms of synthesis and characterization, this compound has been synthesized through a multi-step process involving coupling reactions and cyclization. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to confirm its structure. These studies have provided insights into its spatial arrangement and electronic properties.

The physical properties of this compound are also noteworthy. It has a high molecular weight due to its complex structure and exhibits good solubility in organic solvents. Its thermal stability has been tested under various conditions, showing promise for applications that require heat resistance.

One of the most exciting developments in recent years is the exploration of this compound's biological activity. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways. This suggests that it could be developed into a therapeutic agent for conditions related to enzyme overactivity or dysfunction.

Furthermore, computational studies using molecular docking have revealed potential binding modes of this compound with target proteins. These simulations provide valuable information for optimizing its pharmacokinetic properties and improving bioavailability.

In conclusion, CAS No 338748-48-4 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activity make it a subject of ongoing research interest.